molecular formula C12H11NO3 B8377051 4-(4-Methoxybenzoyl)-5-methylisoxazole

4-(4-Methoxybenzoyl)-5-methylisoxazole

Cat. No.: B8377051
M. Wt: 217.22 g/mol
InChI Key: DIGZVAGDIZAVSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Methoxybenzoyl)-5-methylisoxazole is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11NO3

Molecular Weight

217.22 g/mol

IUPAC Name

(4-methoxyphenyl)-(5-methyl-1,2-oxazol-4-yl)methanone

InChI

InChI=1S/C12H11NO3/c1-8-11(7-13-16-8)12(14)9-3-5-10(15-2)6-4-9/h3-7H,1-2H3

InChI Key

DIGZVAGDIZAVSY-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NO1)C(=O)C2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of aluminium chloride (10 g) and 5-methylisoxazole-4-carbonyl chloride (2.7 g) in methoxybenzene (50 ml) was stirred at room temperature for 16 hours. The mixture was quenched with excess ice and extracted with ether (3×200 ml). The combined organic layers were washed with water (3×500 ml), dried (anhydrous magnesium sulphate) and filtered. The filtrate was evaporated to dryness. The residue was purified by chromatography on silica eluted with a mixture of ethyl acetate and cyclohexane (1:10) followed by HPLC on silica eluted with a mixture of ethyl acetate and hexane (1:20) to give 4-(4-methoxybenzoyl)-5-methylisoxazole (compound 18, 0.35 g) as a white solid mp 78°-79° C.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One

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